Cas no 106859-45-4 (3-(methylsulfonyl)azetidine Hydrochloride (1:1))
3-(methylsulfonyl)azetidine Hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylsulfonyl)azetidine hydrochloride (1:1)
- CTK3C5057
- 1-(Diphenylmethyl)-3-azetidinol methanesulfonate (ester) hydrochloride
- 1-(diphenylmethyl)-3-[(trimethylsilyl)oxy]azetidine-3-carbonitrile
- 1H-Indole, 1-(diphenylmethyl)-2-methyl-5-nitro-
- 1-(diphenylmethyl)-2-methyl-5-nitro-1H-indole
- AGN-PC-00DW2B
- 3-Methylsulfonyl-azetidine HCl
- 1-Benzhydrylazetidin-3-ylmethanesulfonatehydrochloride
- SB50759
- A911260
- 1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride
- 1-Benzhydryl-3-azetidinyl Methanesulfonate Hydrochloride
- 1-(diphenylmethyl)azetidin-3-yl methanesulfonate hydrochloride
- MFCD00509408
- 106859-45-4
- SY295813
- 3-(methylsulfonyl)azetidine Hydrochloride (1:1)
-
- MDL: MFCD22416367
- Inchi: 1S/C17H19NO3S.ClH/c1-22(19,20)21-16-12-18(13-16)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15;/h2-11,16-17H,12-13H2,1H3;1H
- InChI Key: DXAQJQZXXOCUIM-UHFFFAOYSA-N
- SMILES: Cl.S(C)(=O)(=O)OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 353.0852424g/mol
- Monoisotopic Mass: 353.0852424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 423
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55Ų
3-(methylsulfonyl)azetidine Hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284489-250mg |
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride |
106859-45-4 | 95% | 250mg |
$400 | 2021-06-09 | |
| Chemenu | CM284489-1g |
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride |
106859-45-4 | 95%+ | 1g |
$214 | 2023-03-07 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00382-1g |
3-(Methylsulfonyl)azetidine hydrochloride (1:1) |
106859-45-4 | 97% | 1g |
¥1399 | 2023-09-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00382-1g |
3-(Methylsulfonyl)azetidine hydrochloride (1:1) |
106859-45-4 | 97% | 1g |
1399.00 | 2021-07-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M179125-250mg |
3-(methylsulfonyl)azetidine Hydrochloride (1:1) |
106859-45-4 | 95% | 250mg |
¥3513.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M179125-1g |
3-(methylsulfonyl)azetidine Hydrochloride (1:1) |
106859-45-4 | 95% | 1g |
¥10043.90 | 2023-09-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00382-1g |
3-(Methylsulfonyl)azetidine hydrochloride (1:1) |
106859-45-4 | 97% | 1g |
¥1399 | 2023-09-15 | |
| A2B Chem LLC | AE25348-250mg |
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride |
106859-45-4 | 95% | 250mg |
$1415.00 | 2024-04-20 | |
| A2B Chem LLC | AE25348-1g |
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride |
106859-45-4 | 95% | 1g |
$3975.00 | 2024-04-20 | |
| A2B Chem LLC | AE25348-5g |
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride |
106859-45-4 | ≥ 95 % | 5g |
$1739.00 | 2024-01-05 |
3-(methylsulfonyl)azetidine Hydrochloride (1:1) Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 3-(methylsulfonyl)azetidine Hydrochloride (1:1)
Comprehensive Overview of 3-(methylsulfonyl)azetidine Hydrochloride (1:1) (CAS No. 106859-45-4)
3-(methylsulfonyl)azetidine Hydrochloride (1:1) (CAS No. 106859-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure and methylsulfonyl functional group, is widely utilized in drug discovery and development. Its molecular formula, C4H9NO2S·HCl, highlights its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications as a pharmacophore in designing novel therapeutics targeting neurological and metabolic disorders.
The 3-(methylsulfonyl)azetidine Hydrochloride (1:1) compound is often searched in conjunction with terms like "azetidine derivatives in drug design" and "sulfonyl group applications in medicinal chemistry." These keywords reflect the growing demand for innovative small molecules in the pharmaceutical industry. Recent trends show increased interest in fragment-based drug discovery (FBDD), where this compound serves as a valuable scaffold due to its balanced hydrophilicity and structural rigidity. Its hydrochloride salt form enhances solubility, making it ideal for high-throughput screening (HTS) assays.
One of the most frequently asked questions about CAS No. 106859-45-4 revolves around its stability and storage conditions. Studies indicate that the compound remains stable under standard laboratory conditions (room temperature, dry environment), but long-term storage recommendations often include desiccated containers at 2-8°C. Another hot topic is its role in covalent inhibitor design, where the methylsulfonyl moiety can participate in targeted interactions with biological macromolecules. This aligns with current industry focus on precision medicine and kinase inhibitor development.
From a synthetic chemistry perspective, 3-(methylsulfonyl)azetidine Hydrochloride (1:1) serves as a versatile intermediate. Its azetidine ring offers constrained geometry that can improve drug-like properties when incorporated into larger molecules. The pharmaceutical community particularly values this characteristic for addressing challenges in bioavailability optimization and target selectivity. Recent publications have highlighted its use in creating allosteric modulators for G-protein coupled receptors (GPCRs), a key area in contemporary drug development.
Analytical characterization of CAS 106859-45-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing has increased demand for well-characterized building blocks like this azetidine derivative. Furthermore, its compatibility with parallel synthesis techniques makes it valuable for combinatorial chemistry approaches.
Environmental and safety considerations for 3-(methylsulfonyl)azetidine Hydrochloride (1:1) follow standard laboratory chemical handling protocols. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's ecological impact has been studied in relation to green chemistry principles, with findings suggesting it can be incorporated into sustainable synthetic routes when proper waste management practices are followed.
The commercial availability of CAS No. 106859-45-4 through specialty chemical suppliers has expanded in recent years, reflecting its growing importance in medicinal chemistry. Current market analysis shows increasing procurement by contract research organizations (CROs) and academic institutions engaged in hit-to-lead optimization programs. Pricing trends indicate stable demand, particularly from researchers working on central nervous system (CNS) drug candidates where the azetidine scaffold shows particular promise.
Future research directions for 3-(methylsulfonyl)azetidine Hydrochloride (1:1) may explore its potential in proteolysis targeting chimera (PROTAC) design and other emerging therapeutic modalities. The compound's structural features make it suitable for conjugation with various ligand warheads in these complex drug architectures. Additionally, computational chemistry studies are increasingly modeling its interactions with biological targets, leveraging molecular docking and quantum mechanical calculations to predict its behavior in drug-receptor systems.
106859-45-4 (3-(methylsulfonyl)azetidine Hydrochloride (1:1)) Related Products
- 2031260-87-2(2-Methanesulfonylpropan-1-amine hydrochloride)
- 1820707-49-0(3-(Ethanesulfonyl)azetidine hydrochloride)
- 935668-43-2(3-methanesulfonylazetidine)
- 2060063-90-1((2-Methanesulfonyl-2-methylpropyl)(methyl)amine hydrochloride)
- 1314129-42-4(2-methanesulfonyl-2-methylpropan-1-amine hydrochloride)
- 1400764-60-4(3-methanesulfonylazetidine hydrochloride)
- 1423029-54-2(Methyl 2-(Propane-2-sulfonyl)ethylamine Hydrochloride)
- 92953-16-7(1-Propanamine, 2-(methylsulfonyl)-, hydrobromide)
- 786598-78-5(2-Methanesulfonylpropan-1-amine)
- 148761-52-8(Thiomorpholine, 2,4-dimethyl-, 1,1-dioxide)